Cas no 736075-46-0 (2-(Morpholinomethyl)benzophenone)

• Product Name: 2-(Morpholinomethyl)benzophenone
• CAS No: 736075-46-0
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD03842402
• CID: 1765702
• PubChem ID: 13072346
• Update Time: 2025-06-08

2-(Morpholinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-(MORPHOLINOMETHYL)BENZOPHENONE
• [2-(morpholin-4-ylmethyl)phenyl](phenyl)methanone
• LogP
• [2-(morpholin-4-ylmethyl)phenyl]-phenylmethanone
• DTXSID70517352
• 4-[(2-BENZOYLPHENYL)METHYL]MORPHOLINE
• {2-[(Morpholin-4-yl)methyl]phenyl}(phenyl)methanone
• SCHEMBL11152322
• 736075-46-0
• AKOS016020823
• MFCD03842402
• 2-(Morpholinomethyl)benzophenone

• MDL： MFCD03842402
• Inchi： 1S/C18H19NO2/c20-18(15-6-2-1-3-7-15)17-9-5-4-8-16(17)14-19-10-12-21-13-11-19/h1-9H,10-14H2
• InChI Key： RBGNDEVPFOAICT-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 281.141578849g/mol
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(Morpholinomethyl)benzophenone

2-(Morpholinomethyl)benzophenone: A Comprehensive Overview of CAS No. 736075-46-0

2-(Morpholinomethyl)benzophenone, with the CAS number 736075-46-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a benzophenone core and a morpholine-substituted methyl group. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-(Morpholinomethyl)benzophenone is C₁₆H₁₇NO₂, and its molecular weight is approximately 259.31 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of applications, from pharmaceuticals to advanced materials.

In the realm of medicinal chemistry, 2-(Morpholinomethyl)benzophenone has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is the use of 2-(Morpholinomethyl)benzophenone-based derivatives in the development of selective inhibitors for specific protein kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of 2-(Morpholinomethyl)benzophenone-derived compounds as potent inhibitors of the Aurora A kinase. Aurora A kinase is a critical regulator of mitosis and has been implicated in several types of cancer. The researchers found that these compounds exhibited high selectivity and potency against Aurora A kinase, making them promising candidates for further preclinical development.

Beyond its pharmaceutical applications, 2-(Morpholinomethyl)benzophenone has also found utility in materials science. Its unique electronic properties make it an attractive building block for the synthesis of functional materials with tailored optical and electronic characteristics. For example, researchers at the University of California, Berkeley, have utilized this compound as a key component in the development of organic photovoltaic materials. These materials have shown promising performance in converting sunlight into electrical energy, opening new avenues for renewable energy technologies.

In addition to its applications in pharmaceuticals and materials science, 2-(Morpholinomethyl)benzophenone has been explored for its potential use in chemical synthesis. Its reactivity and functional group compatibility make it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used as a starting material for the preparation of chiral ligands, which are essential in asymmetric catalysis. Asymmetric catalysis is a crucial technique in organic synthesis that enables the selective production of enantiomerically pure compounds, which are vital for many pharmaceuticals.

The synthetic accessibility of 2-(Morpholinomethyl)benzophenone has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the reaction of benzophenone with morpholine in the presence of a suitable catalyst, such as palladium(II) acetate or copper(II) chloride. This method provides high yields and excellent purity, making it suitable for industrial-scale production.

In conclusion, 2-(Morpholinomethyl)benzophenone (CAS No. 736075-46-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as an important molecule in modern chemistry.